![molecular formula C15H18N2OS B1596700 3-Amino-5-[4-(tert-butyl)phenyl]thiophene-2-carboxamide CAS No. 306935-13-7](/img/structure/B1596700.png)
3-Amino-5-[4-(tert-butyl)phenyl]thiophene-2-carboxamide
Overview
Description
3-Amino-5-[4-(tert-butyl)phenyl]thiophene-2-carboxamide is a member of thiophenes and an aromatic amide .
Molecular Structure Analysis
The molecular formula of 3-Amino-5-[4-(tert-butyl)phenyl]thiophene-2-carboxamide is C9H14N2OS . The InChI string, which provides a unique representation of its structure, is InChI=1S/C9H14N2OS/c1-9(2,3)6-4-5(10)7(13-6)8(11)12/h4H,10H2,1-3H3,(H2,11,12) .Physical And Chemical Properties Analysis
The molecular weight of 3-Amino-5-[4-(tert-butyl)phenyl]thiophene-2-carboxamide is 198.29 g/mol . It has 2 hydrogen bond donors and 3 hydrogen bond acceptors . The exact mass is 198.08268425 g/mol .Scientific Research Applications
Anticancer Agent Synthesis
This compound serves as a precursor in the synthesis of anticancer agents. Its structural framework is conducive to modifications that can interact with specific biological targets, potentially leading to the development of novel chemotherapeutic drugs .
Anti-atherosclerotic Agent Development
The thiophene derivative is utilized in creating compounds that combat atherosclerosis. By integrating into molecules that affect lipid metabolism or inflammation, it can contribute to the prevention or treatment of this cardiovascular disease .
Metal Complexing Agents
Due to its ability to donate electrons through the sulfur atom in the thiophene ring, this compound is explored for its metal-binding properties. This application is significant in the field of inorganic chemistry, where it can lead to the formation of new metal complexes with diverse industrial and pharmaceutical uses .
Insecticide Research
The compound’s structure is advantageous for the development of insecticides. By altering the thiophene core, researchers can create potent insecticidal agents that target specific pests without harming beneficial insects or the environment .
Drug Delivery Systems
In pharmaceutical research, this compound’s modifiable structure makes it a candidate for designing drug delivery systems. It can be engineered to carry therapeutic agents to specific sites in the body, enhancing the efficacy and reducing the side effects of drugs.
Materials Science
The unique properties of 3-Amino-5-[4-(tert-butyl)phenyl]thiophene-2-carboxamide make it valuable in materials science. It can be incorporated into polymers or coatings to impart specific characteristics such as increased durability or chemical resistance.
Analytical Chemistry
As a reagent, this compound can be used in analytical chemistry techniques. Its reactivity and specificity can aid in the detection and quantification of various substances, improving the accuracy of analytical methods.
Molecular Probes
In biochemistry, the compound is studied for its potential as a molecular probe. It can be tagged to biomolecules to study biological processes, interactions, and the localization of proteins within cells.
properties
IUPAC Name |
3-amino-5-(4-tert-butylphenyl)thiophene-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2OS/c1-15(2,3)10-6-4-9(5-7-10)12-8-11(16)13(19-12)14(17)18/h4-8H,16H2,1-3H3,(H2,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OGIKEMGUAQEZJE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C2=CC(=C(S2)C(=O)N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70370661 |
Source
|
| Record name | 3-Amino-5-(4-tert-butylphenyl)thiophene-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70370661 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-5-[4-(tert-butyl)phenyl]thiophene-2-carboxamide | |
CAS RN |
306935-13-7 |
Source
|
| Record name | 3-Amino-5-[4-(1,1-dimethylethyl)phenyl]-2-thiophenecarboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=306935-13-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Amino-5-(4-tert-butylphenyl)thiophene-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70370661 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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